Cas no 543688-89-7 (Benzene, 1,2,3-tris(phenylethynyl)-)

Benzene, 1,2,3-tris(phenylethynyl)- structure
543688-89-7 structure
Product Name:Benzene, 1,2,3-tris(phenylethynyl)-
CAS No:543688-89-7
MF:C30H18
MW:378.463927745819
CID:354798
PubChem ID:22572344
Update Time:2025-04-19

Benzene, 1,2,3-tris(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2,3-tris(phenylethynyl)-
    • 1,2,3-tris(2-phenylethynyl)benzene
    • DTXSID10626619
    • 1,1',1''-[Benzene-1,2,3-triyltri(ethyne-2,1-diyl)]tribenzene
    • 543688-89-7
    • tris(phenylethynyl)benzene
    • Inchi: 1S/C30H18/c1-4-11-25(12-5-1)19-22-28-17-10-18-29(23-20-26-13-6-2-7-14-26)30(28)24-21-27-15-8-3-9-16-27/h1-18H
    • InChI Key: CPYYVSIZFOBBCE-UHFFFAOYSA-N
    • SMILES: C1(C#CC2C=CC=CC=2)=C(C#CC2C=CC=CC=2)C=CC=C1C#CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 378.14094
  • Monoisotopic Mass: 378.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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